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Compound of Interest

Compound Name: m-Xylene

Cat. No.: B7800700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and guidelines for the safe handling, storage, and

disposal of m-Xylene in a laboratory setting. Adherence to these protocols is crucial to

minimize risks and ensure a safe working environment. m-Xylene is a flammable liquid and

vapor that can cause serious health effects with exposure.[1][2][3]

Hazard Identification and Health Effects
m-Xylene is classified as a hazardous substance with the following primary concerns:

Flammability: It is a flammable liquid and vapor, with a flashpoint of approximately 25°C

(77°F).[4][5] Vapors can form explosive mixtures with air and may travel to a source of

ignition and flash back.[4][5][6]

Health Hazards: Inhalation, skin contact, and ingestion can be harmful.[1][2] It may be fatal if

swallowed and enters the airways.[1][2][3][6] It causes skin and serious eye irritation.[1][2][3]

Exposure can also lead to respiratory irritation, dizziness, drowsiness, and damage to

organs through prolonged or repeated exposure.[1][7]

Exposure Limits and Physical Properties
Quantitative data for m-Xylene is summarized below to provide a clear reference for safety

thresholds and physical characteristics.
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Table 1: Occupational Exposure Limits for m-Xylene

Parameter Value Organization

OSHA PEL (8-hour TWA) 100 ppm OSHA[8]

NIOSH REL (10-hour TWA) 100 ppm NIOSH[8]

NIOSH STEL (15-minute) 150 ppm NIOSH[8]

ACGIH TLV (8-hour TWA) 100 ppm ACGIH[5][8]

ACGIH STEL (15-minute) 150 ppm ACGIH[5]

NIOSH IDLH 900 ppm NIOSH[5][9]

Table 2: Physical and Chemical Properties of m-Xylene

Property Value

CAS Number 108-38-3[1][2][4][6]

Molecular Formula C₈H₁₀

Molecular Weight 106.18 g/mol [9]

Boiling Point 138 - 139 °C (280 - 282 °F)[3][5]

Melting Point -48 °C (-54.4 °F)[1][5]

Flash Point 25 - 27 °C (77 - 81 °F)[1][4]

Vapor Density 3.66 (Air = 1)[1][9]

Lower Explosive Limit (LEL) 1.1%[4][9]

Upper Explosive Limit (UEL) 7.0%[4][9]

Water Solubility Insoluble[9]
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Always handle m-Xylene in a properly functioning certified laboratory chemical fume hood.

[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2]

Skin Protection: Wear a fully-buttoned lab coat and appropriate chemical-resistant gloves

(e.g., Viton, Nitrile rubber).[10][11] If gloves become contaminated, they should be replaced

immediately.[10]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

use a NIOSH-approved respirator with an organic vapor cartridge.[5][12]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3][6]

Avoid inhaling vapors or mist.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][6]

Use only non-sparking tools.[3][6][13]

Ground and bond containers when transferring material to prevent static discharge.[1][3][6]

Wash hands thoroughly after handling.[1][6][14]

Storage Requirements
Store in a tightly closed, properly labeled container.[1][10]

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[5][10]
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Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

[7]

Store below eye level to easily notice any leaks or cracks in the container.[14]

Experimental Protocol: m-Xylene Spill Cleanup
This protocol details the steps for cleaning up a minor m-Xylene spill (less than 1 liter) within a

laboratory setting. For major spills, evacuate the area and contact emergency services.

Materials
Chemical spill kit containing:

Inert absorbent material (e.g., sand, vermiculite, or commercial sorbent pads)[1][15]

Chemical-resistant gloves (Viton or nitrile)[10]

Chemical safety goggles[10]

Lab coat[10]

NIOSH-approved respirator with organic vapor cartridges

Sealable, airtight waste container (e.g., heavy-duty plastic bag or bucket)[10]

"Hazardous Waste" labels[10]

Non-sparking scoop or brush

Procedure
Alert Personnel and Ensure Safety: Immediately alert others in the vicinity of the spill.[14]

Eliminate Ignition Sources: Turn off all nearby ignition sources such as open flames, hot

plates, and other electrical equipment.[2][4][16]

Ventilate the Area: If it is safe to do so, increase ventilation by opening a fume hood sash.
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Don PPE: Put on chemical safety goggles, a lab coat, two pairs of chemical-resistant gloves,

and a respirator.

Contain the Spill: Confine the spill by surrounding the area with absorbent material from the

spill kit.[15]

Absorb the Spill: Apply the absorbent material over the entire spill, working from the outside

in to prevent spreading.[4][10]

Collect the Waste: Once the m-Xylene is fully absorbed, use a non-sparking scoop to

carefully collect the contaminated absorbent material.[10]

Package the Waste: Place the collected material into the designated sealable waste

container.[10]

Label the Waste Container: Securely seal the container and attach a "Hazardous Waste"

label, clearly identifying the contents as "m-Xylene contaminated debris."

Decontaminate the Area: Wipe down the spill area with a cloth dampened with a soap and

water solution.[9][16]

Dispose of Contaminated PPE: Place any contaminated disposable PPE, including gloves

and wipes, into the hazardous waste container.

Final Disposal: Arrange for the disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office.[10][17]

Wash Hands: Thoroughly wash your hands with soap and water after completing the

cleanup.

Disposal Protocols
All m-Xylene and m-Xylene-contaminated waste must be disposed of as hazardous waste.[10]

[14]

Waste Collection: Collect pure m-Xylene and solutions containing m-Xylene in a

designated, sealable, and compatible waste container.[10]
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Labeling: Clearly label the waste container with "Hazardous Waste" and a full description of

the contents.[10][17]

Storage of Waste: Store waste containers in a designated, well-ventilated area away from

incompatible materials.[10] Keep the containers tightly sealed.[17]

Empty Containers: Empty m-Xylene containers must be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[17][18] After rinsing, the

container can be disposed of as regular waste after defacing the label.[18]

Disposal Request: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste.[17] Never dispose of m-Xylene down the drain.[2][17]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station.[1][10] Seek medical attention.[10]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap

and water for at least 15 minutes.[1][10][14] Seek medical attention if irritation persists.[14]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[1][2][6] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1][3]

Logical Workflow for Safe Handling and Disposal
The following diagram illustrates the decision-making process for the safe handling and

disposal of m-Xylene in a laboratory setting.
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Caption: Workflow for safe m-Xylene handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

